Cas no 2228093-87-4 (methyl 4-amino-5,5-dimethoxypentanoate)

• Product Name: methyl 4-amino-5,5-dimethoxypentanoate
• CAS No: 2228093-87-4
• MF: C₈H₁₇NO₄
• MW: 191.22488284111
• CID: 6241529
• PubChem ID: 165688510
• Update Time: 2025-07-22

methyl 4-amino-5,5-dimethoxypentanoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-amino-5,5-dimethoxypentanoate
• EN300-1736626
• 2228093-87-4

• Inchi： 1S/C8H17NO4/c1-11-7(10)5-4-6(9)8(12-2)13-3/h6,8H,4-5,9H2,1-3H3
• InChI Key： SJZHWRFVHUWCMB-UHFFFAOYSA-N
• SMILES： O(C)C(C(CCC(=O)OC)N)OC

Computed Properties

• Exact Mass: 191.11575802g/mol
• Monoisotopic Mass: 191.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 7
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 70.8Ų

Additional information on methyl 4-amino-5,5-dimethoxypentanoate

Introduction to Methyl 4-amino-5,5-dimethoxypentanoate (CAS No. 2228093-87-4)

Methyl 4-amino-5,5-dimethoxypentanoate, identified by its Chemical Abstracts Service (CAS) number 2228093-87-4, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a unique structural motif with both amino and methoxy functional groups, has garnered attention for its potential applications in the development of novel therapeutic agents and biochemical research.

The molecular structure of methyl 4-amino-5,5-dimethoxypentanoate consists of a five-carbon chain with substituents that impart specific chemical properties. The presence of two methoxy groups at the fifth carbon enhances the compound's solubility and reactivity, making it a valuable intermediate in synthetic organic chemistry. Additionally, the amino group at the fourth carbon position allows for further functionalization, enabling the construction of more complex molecules.

In recent years, there has been growing interest in the development of bioactive molecules that can modulate biological pathways associated with neurological disorders, inflammation, and metabolic diseases. Methyl 4-amino-5,5-dimethoxypentanoate has been explored as a precursor in the synthesis of potential drug candidates due to its ability to serve as a building block for more intricate structures. Its role in the development of chiral auxiliaries and ligands for asymmetric catalysis has also been investigated.

One of the most compelling aspects of methyl 4-amino-5,5-dimethoxypentanoate is its utility in medicinal chemistry. Researchers have leveraged its structural features to design molecules that interact with specific targets in biological systems. For instance, derivatives of this compound have been studied for their potential to inhibit enzymes involved in inflammatory responses. The methoxy groups contribute to hydrophilicity, while the amino group provides a site for hydrogen bonding interactions, which are crucial for binding affinity and specificity.

The synthesis of methyl 4-amino-5,5-dimethoxypentanoate involves multi-step organic reactions that highlight the compound's versatility as a synthetic intermediate. Advanced techniques such as catalytic hydrogenation and nucleophilic substitution have been employed to achieve high yields and purity. The process often begins with the formation of a diester intermediate followed by selective reduction and functional group transformations. These synthetic strategies underscore the importance of methyl 4-amino-5,5-dimethoxypentanoate in industrial-scale chemical manufacturing.

Recent advancements in computational chemistry have further enhanced the understanding of methyl 4-amino-5,5-dimethoxypentanoate's reactivity and potential applications. Molecular modeling studies have predicted its behavior in various chemical environments, providing insights into how it might interact with biological targets. These computational approaches complement experimental work by offering theoretical frameworks that guide the design of novel derivatives with improved pharmacological properties.

The pharmaceutical industry has shown particular interest in compounds that exhibit dual functionality—capable of interacting with multiple biological pathways simultaneously. Methyl 4-amino-5,5-dimethoxypentanoate fits this criterion well due to its structural flexibility and modifiable functional groups. By incorporating this compound into drug discovery programs, researchers aim to develop treatments that address complex diseases more effectively than single-target therapies.

In conclusion, methyl 4-amino-5,5-dimethoxypentanoate (CAS No. 2228093-87-4) represents a promising candidate for further exploration in pharmaceutical research and industrial applications. Its unique structural features and synthetic utility make it a valuable asset for chemists working on innovative drug development. As our understanding of biological systems continues to evolve, compounds like this one will play an increasingly critical role in addressing unmet medical needs.